Cas no 110438-89-6 (Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide)
110438-89-6 structure
Product Name:Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide
CAS No:110438-89-6
MF:C10H22INOS
MW:331.257254123688
CID:1198845
PubChem ID:71335310
Update Time:2025-04-20
Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide Chemical and Physical Properties
Names and Identifiers
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- Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide
- trimethyl(2-pentanoylsulfanylethyl)azanium,iodide
- N,N,N-Trimethyl-2-(pentanoylsulfanyl)ethan-1-aminium iodide
- DTXSID60763301
- 110438-89-6
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- Inchi: 1S/C10H22NOS.HI/c1-5-6-7-10(12)13-9-8-11(2,3)4;/h5-9H2,1-4H3;1H/q+1;/p-1
- InChI Key: KEILFWHVGUVPEI-UHFFFAOYSA-M
- SMILES: [I-].S(C(CCCC)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 308.8741
- Monoisotopic Mass: 331.04668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 152
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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